Cas no 53132-09-5 (Benzoic acid, 4-propyl-, 4-propoxyphenyl ester)

53132-09-5 structure
Product name:Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
Benzoic acid, 4-propyl-, 4-propoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
- (4-propoxyphenyl) 4-propylbenzoate
- 53132-09-5
- DTXSID10613625
- 4-Propoxyphenyl 4-propylbenzoate
- SCHEMBL11674876
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- Inchi: InChI=1S/C19H22O3/c1-3-5-15-6-8-16(9-7-15)19(20)22-18-12-10-17(11-13-18)21-14-4-2/h6-13H,3-5,14H2,1-2H3
- InChI Key: RSFBOJMNZYPJOE-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C(OC2C=CC(OCCC)=CC=2)=O)=CC=1)CC
Computed Properties
- Exact Mass: 298.15696
- Monoisotopic Mass: 298.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid, 4-propyl-, 4-propoxyphenyl ester Related Literature
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
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Peter Leonard,Simone Budow Org. Biomol. Chem., 2009,7, 1374-1387
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
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Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
53132-09-5 (Benzoic acid, 4-propyl-, 4-propoxyphenyl ester) Related Products
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